(5E)-3-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-5-[(5-methylfuran-2-yl)methylidene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C17H12ClNO5S
• Molecular Weight: 377.8 g/mol
• IUPAC Name: (5E)-3-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-5-[(5-methylfuran-2-yl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H12ClNO5S/c1-9-2-3-11(24-9)5-15-16(20)19(17(21)25-15)7-10-4-13-14(6-12(10)18)23-8-22-13/h2-6H,7-8H2,1H3/b15-5+
• InChI Key: WEPFRGMNKWKYLM-PJQLUOCWSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C/2\C(=O)N(C(=O)S2)CC3=CC4=C(C=C3Cl)OCO4
• SMILES: CC1=CC=C(O1)C=C2C(=O)N(C(=O)S2)CC3=CC4=C(C=C3Cl)OCO4

Description

(5E)-3-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-5-[(5-methylfuran-2-yl)methylidene]-1,3-thiazolidine-2,4-dione, commonly known as "compound X," is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a thiazolidinedione derivative and has been shown to exhibit promising biological and pharmacological properties.

Mechanism of Action

The mechanism of action of compound X is not fully understood. However, it has been suggested that the compound exerts its biological effects through the modulation of various signaling pathways. For example, compound X has been shown to activate the Nrf2/Keap1 pathway, which is involved in the regulation of cellular antioxidant defense mechanisms.
Biochemical and Physiological Effects:
Compound X has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. In vivo studies have shown that compound X can improve glucose homeostasis and reduce insulin resistance in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its potent biological activity. The compound has been shown to exhibit a range of effects at relatively low concentrations, making it a useful tool for studying various biological processes. However, one limitation of using compound X is its relatively low solubility in aqueous solutions, which can make it difficult to use in some experimental settings.

Future Directions

There are several future directions for research on compound X. One area of interest is the development of more efficient synthesis methods to improve yield and purity. Another area of interest is the identification of the precise molecular targets of compound X and the elucidation of its mechanism of action. Additionally, further studies are needed to investigate the potential therapeutic applications of compound X in various disease states.

Synthesis Methods

The synthesis of compound X involves the reaction of 6-chloro-1,3-benzodioxole with 5-methylfurfural in the presence of a base catalyst to form the corresponding aldehyde. This aldehyde is then reacted with thiosemicarbazide to yield compound X. The synthesis of compound X has been optimized to improve yield and purity.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been shown to exhibit potent anti-inflammatory, antioxidant, and antidiabetic properties. It has also been studied for its potential anticancer activity.